Cas no 2229547-30-0 (3-(tert-butoxy)-2,2-difluoropropan-1-ol)

• Product Name: 3-(tert-butoxy)-2,2-difluoropropan-1-ol
• CAS No: 2229547-30-0
• MF: C₇H₁₄F₂O₂
• MW: 168.181669712067
• CID: 6228213
• PubChem ID: 153230272
• Update Time: 2025-06-08

3-(tert-butoxy)-2,2-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)-2,2-difluoropropan-1-ol
• 2229547-30-0
• EN300-1942014

• Inchi： 1S/C7H14F2O2/c1-6(2,3)11-5-7(8,9)4-10/h10H,4-5H2,1-3H3
• InChI Key： WPKMFGVNTBUPNW-UHFFFAOYSA-N
• SMILES： FC(CO)(COC(C)(C)C)F

Computed Properties

• Exact Mass: 168.09618601g/mol
• Monoisotopic Mass: 168.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(tert-butoxy)-2,2-difluoropropan-1-ol

Introduction to 3-(tert-butoxy)-2,2-difluoropropan-1-ol (CAS No. 2229547-30-0)

3-(tert-butoxy)-2,2-difluoropropan-1-ol (CAS No. 2229547-30-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its tert-butoxy and difluoro substituents, which confer it with distinct reactivity and stability profiles.

The molecular structure of 3-(tert-butoxy)-2,2-difluoropropan-1-ol consists of a primary alcohol functional group attached to a propyl backbone, with two fluorine atoms and a tert-butoxy group as substituents. The tert-butoxy group is known for its steric hindrance and electron-donating properties, which can influence the compound's reactivity and solubility. The difluoro substitution imparts additional stability and can enhance the compound's interactions with biological targets.

In the context of pharmaceutical research, 3-(tert-butoxy)-2,2-difluoropropan-1-ol has been explored for its potential as a building block in the synthesis of novel drugs. The presence of the primary alcohol functional group makes it an attractive starting material for further derivatization, such as esterification or ether formation. Recent studies have shown that compounds derived from 3-(tert-butoxy)-2,2-difluoropropan-1-ol exhibit promising biological activities, including anti-inflammatory and antiviral properties.

One notable application of 3-(tert-butoxy)-2,2-difluoropropan-1-ol is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butoxy group in 3-(tert-butoxy)-2,2-difluoropropan-1-ol can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety. This approach can improve the pharmacokinetic properties of drugs, such as their solubility and bioavailability.

In materials science, 3-(tert-butoxy)-2,2-difluoropropan-1-ol has been investigated for its potential use in the synthesis of advanced polymers and coatings. The difluoro substitution can enhance the hydrophobicity and thermal stability of these materials, making them suitable for applications in protective coatings, adhesives, and electronic devices. Recent research has demonstrated that polymers derived from 3-(tert-butoxy)-2,2-difluoropropan-1-ol exhibit excellent mechanical properties and resistance to environmental degradation.

The synthesis of 3-(tert-butoxy)-2,2-difluoropropan-1-ol typically involves multi-step reactions that include the introduction of the tert-butoxy and difluoro groups onto a propyl backbone. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 1-chloro-3-fluoro-propane with tert-butyl alcohol followed by fluorination to introduce the second fluorine atom. Another approach involves the use of organometallic reagents to achieve selective functionalization.

The physical properties of 3-(tert-butoxy)-2,2-difluoropropan-1-ol, such as its melting point, boiling point, and solubility in different solvents, are crucial for its practical applications. These properties can be fine-tuned by modifying the synthetic conditions or by introducing additional functional groups. For instance, increasing the polarity of the solvent can enhance the solubility of 3-(tert-butoxy)-2,2-difluoropropan-1-ol, making it more suitable for use in solution-based processes.

Safety considerations are also important when handling 3-(tert-butoxy)-2,2-difluoropropan-1-ol. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3-(tert-butoxy)-2,2-difluoropropan-1-ol (CAS No. 2229547-30-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.